Cas no 391893-52-0 (N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide)

• Product Name: N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide
• CAS No: 391893-52-0
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 5993997
• PubChem ID: 9664478
• Update Time: 2025-07-16

N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide
• N-[2-[(2E)-2-[[4-(Diethylamino)phenyl]methylidene]hydrazinyl]-2-oxoethyl]naphthalene-1-carboxamide
• Glycine, N-(1-naphthalenylcarbonyl)-, [[4-(diethylamino)phenyl]methylene]hydrazide (9CI)
• AKOS024400151
• (E)-N-(2-(2-(4-(diethylamino)benzylidene)hydrazinyl)-2-oxoethyl)-1-naphthamide
• N-({N'-[(1E)-[4-(diethylamino)phenyl]methylidene]hydrazinecarbonyl}methyl)naphthalene-1-carboxamide
• 391893-52-0
• N-(2-{(2E)-2-[4-(diethylamino)benzylidene]hydrazino}-2-oxoethyl)-1-naphthamide
• F0495-0248

• Inchi： 1S/C24H26N4O2/c1-3-28(4-2)20-14-12-18(13-15-20)16-26-27-23(29)17-25-24(30)22-11-7-9-19-8-5-6-10-21(19)22/h5-16H,3-4,17H2,1-2H3,(H,25,30)(H,27,29)
• InChI Key： CQLPSLOCGRDQMI-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(N(CC)CC)C=C1)(=O)CNC(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 402.20557608g/mol
• Monoisotopic Mass: 402.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide

N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide (CAS No. 391893-52-0): A Comprehensive Overview

N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide (CAS No. 391893-52-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of naphthalene and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide is characterized by a naphthalene ring system linked to a substituted hydrazinecarbonyl group. The presence of the diethylamino group on the phenyl ring and the methyl group on the hydrazinecarbonyl moiety imparts specific chemical and biological properties to this compound. These structural features are crucial for its potential as a drug candidate, particularly in the context of its binding affinity and pharmacological activity.

Recent studies have highlighted the potential of N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promising results in preclinical models. The compound's ability to cross the blood-brain barrier and its selective binding to specific receptors make it a valuable candidate for further investigation.

In addition to its potential in neurodegenerative disorders, N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide has also been explored for its anti-inflammatory properties. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic profile of N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide has been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate. The compound's high bioavailability and low toxicity profile further support its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the hydrazinecarbonyl intermediate and its subsequent coupling with the naphthalene carboxylic acid derivative. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, N-({N'-(1E)-4-(diethylamino)phenylmethylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide (CAS No. 391893-52-0) represents a promising compound with diverse therapeutic potential. Its unique molecular structure, favorable pharmacological properties, and ongoing clinical trials underscore its significance in the field of medicinal chemistry. As research continues to uncover new applications and optimize its use, this compound is poised to play a crucial role in advancing medical treatments for various conditions.